Cas no 1355641-46-1 (3-(3-methoxy-4-nitrophenyl)prop-2-enal)

• Product Name: 3-(3-methoxy-4-nitrophenyl)prop-2-enal
• CAS No: 1355641-46-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 6011470
• PubChem ID: 56934148
• Update Time: 2025-06-08

3-(3-methoxy-4-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-4-nitrophenyl)prop-2-enal
• 1355641-46-1
• EN300-1762357

• Inchi： 1S/C10H9NO4/c1-15-10-7-8(3-2-6-12)4-5-9(10)11(13)14/h2-7H,1H3/b3-2+
• InChI Key： WCKCEZFEDGLAHA-NSCUHMNNSA-N
• SMILES： O(C)C1C=C(/C=C/C=O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-(3-methoxy-4-nitrophenyl)prop-2-enal

Introduction to 3-(3-methoxy-4-nitrophenyl)prop-2-enal (CAS No. 1355641-46-1)

3-(3-methoxy-4-nitrophenyl)prop-2-enal, also known by its CAS number CAS No. 1355641-46-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound is a derivative of cinnamaldehyde, a naturally occurring aldehyde with a wide range of applications in flavoring agents, fragrances, and as a precursor in organic synthesis.

The structure of 3-(3-methoxy-4-nitrophenyl)prop-2-enal consists of a propenal group (CH₂=CHCHO) attached to a substituted phenyl ring. The phenyl ring is substituted with a methoxy group (-OCH₃) at the 3-position and a nitro group (-NO₂) at the 4-position. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

Recent studies have highlighted the importance of such substituted aldehydes in various chemical reactions, including aldol condensations and Michael additions. These reactions are fundamental in the synthesis of complex organic molecules, particularly in drug discovery and agrochemical development.

In terms of biological activity, 3-(3-methoxy-4-nitrophenyl)prop-2-enal has shown promise as an antimicrobial agent. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent activity against gram-positive bacteria, including Staphylococcus aureus, due to its ability to disrupt bacterial cell membranes.

The synthesis of this compound typically involves a multi-step process starting from cinnamaldehyde or its derivatives. One common approach is the Friedel-Crafts acylation followed by substitution reactions to introduce the methoxy and nitro groups onto the aromatic ring.

In addition to its biological applications, CAS No. 1355641-46-1 has been explored for its potential in material science, particularly in the development of novel polymers and coatings. The reactivity of the aldehyde group makes it suitable for cross-linking reactions, which are essential in creating durable and heat-resistant materials.

The stability and shelf life of 3-(3-methoxy-4-nitrophenyl)prop-2-enal are influenced by its chemical structure. The presence of electron-withdrawing groups like nitro and electron-donating groups like methoxy on the aromatic ring can stabilize or destabilize certain functional groups under different conditions.

In conclusion, CAS No. 1355641-46-1, or 3-(3-methoxy-4-nitrophenyl)prop-2-enal, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both academic research and industrial applications.